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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863 Get Quote

An In-depth Technical Guide to the Theoretical vs. Experimental Properties of N-
Ethylacetanilide

Abstract
N-Ethylacetanilide (CAS No. 529-65-7), an N-substituted derivative of acetanilide, serves as a

key intermediate in various chemical syntheses.[1] A comprehensive understanding of its

chemical and physical properties is paramount for its effective application in research and

development. This technical guide provides a detailed comparison of the theoretical

(computed) and experimental properties of N-Ethylacetanilide. It includes a compilation of

physical constants, spectroscopic data, and detailed experimental protocols for its synthesis

and characterization, aimed at researchers, scientists, and professionals in drug development.

Compound Identification
N-Ethylacetanilide is also known by several synonyms, including N-Ethyl-N-phenylacetamide,

Acetethylanilide, and Mannol.[2][3] Its fundamental identifiers are summarized below.
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Identifier Value Source

IUPAC Name N-ethyl-N-phenylacetamide PubChem

CAS Number 529-65-7 [3][4]

Molecular Formula C₁₀H₁₃NO [3][4]

Molecular Weight 163.22 g/mol [4]

Canonical SMILES CCN(C1=CC=CC=C1)C(=O)C [5]

InChIKey
FSSVIYSWRLKICW-

UHFFFAOYSA-N
[3][6]

Theoretical Properties (Computed)
Theoretical properties are calculated using computational models and provide valuable

estimations in the absence of experimental data. These values are derived from the molecule's

structure using various algorithms.

Property Predicted Value

Molecular Weight 163.2163 g/mol

Exact Mass 163.099714038 Da

XLogP3 1.6

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 2

Complexity 150

pKa 0.54 ± 0.50

LogP 2.05940

Refractive Index 1.5718
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Data sourced from PubChem and LookChem.[5]

Experimental Properties
Experimentally determined properties are derived from laboratory measurements and represent

the actual physical characteristics of the substance.

Property Experimental Value

Physical State Solid, Crystalline Powder

Melting Point 55 °C

Boiling Point 245.4 °C at 760 mmHg

Density 1.035 g/cm³

Flash Point 101.4 °C

Vapor Pressure 0.0288 mmHg at 25 °C

Data sourced from LookChem.[5]

Spectroscopic Data
Spectroscopic analysis provides insight into the molecular structure of N-Ethylacetanilide.

Data is available from various techniques.[7]

¹H NMR Spectroscopy: The proton NMR spectrum provides information on the hydrogen

environments in the molecule.[7]

¹³C NMR Spectroscopy: The carbon NMR spectrum shows distinct peaks for the different

carbon atoms within the molecule.[4]

Infrared (IR) Spectroscopy: IR spectra, available for both vapor phase and KBr wafer

techniques, reveal characteristic absorption bands for the functional groups present, notably

the amide carbonyl (C=O) stretch.[2][4]

Mass Spectrometry (MS): Mass spectra, typically obtained via GC-MS, show the molecular

ion peak and characteristic fragmentation patterns that confirm the compound's structure.[3]
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[4] The molecular weight is confirmed at 163.2163.[3]

UV-Vis Spectroscopy: UV-Visible spectroscopy provides information about the electronic

transitions within the molecule.[7]

Experimental Protocols
Synthesis of N-Ethylacetanilide via N-Alkylation
This protocol describes a general method for the N-alkylation of an acetanilide precursor,

adapted for the synthesis of N-Ethylacetanilide using microwave irradiation, which can

enhance reaction rates and yields.[8]

Reaction: Acetanilide + Ethyl Halide → N-Ethylacetanilide

Materials:

Acetanilide

Anhydrous Potassium Carbonate (Base)

Ethyl Iodide or Ethyl Bromide (Alkylating Agent)

Toluene (Solvent)

Phase Transfer Catalyst (e.g., Tetrabutylammonium bromide), optional

2N Hydrochloric Acid (for workup)

Benzene (for extraction)

Anhydrous Sodium Sulphate (for drying)

Procedure:

In a microwave-safe reaction vessel, combine acetanilide (1 equivalent), anhydrous

potassium carbonate (1.5 equivalents), and a catalytic amount of phase transfer catalyst in

toluene.
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Add the alkyl halide (e.g., ethyl iodide, 1.2 equivalents) to the mixture.[8]

Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a suitable power

(e.g., 600 Watts) for a short duration (e.g., 120-150 seconds), monitoring the reaction

progress via Thin Layer Chromatography (TLC).[8]

After the reaction is complete, cool the mixture to room temperature.

Extract the reaction mixture with benzene and wash it sequentially with 2N hydrochloric acid

and water to remove unreacted salts and base.[8]

Dry the organic layer over anhydrous sodium sulphate.[8]

Filter the solution and remove the solvent under reduced pressure to yield crude N-
Ethylacetanilide.

The crude product can be purified by recrystallization from a suitable solvent like

ethanol/water or by column chromatography.

Characterization: Melting Point Determination
The melting point is a crucial indicator of purity. Impure samples exhibit a depressed and

broadened melting point range.[9]

Apparatus:

Melting point apparatus (e.g., DigiMelt)

Capillary tubes (sealed at one end)

Sample of purified N-Ethylacetanilide

Procedure:

Load a small amount of the dry, crystalline N-Ethylacetanilide into a capillary tube to a

height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.
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Set the apparatus to heat rapidly to a temperature approximately 15-20 °C below the

expected melting point (55 °C).

Reduce the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has melted into a clear liquid (the end of

the melting range).

A pure sample should exhibit a sharp melting range of 1-2 °C.[9]

Visualizations
The following diagrams illustrate key workflows and concepts related to the analysis of N-
Ethylacetanilide.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of N-Ethylacetanilide.

Theoretical Domain

Experimental Domain

Computational Modeling
(e.g., DFT, Force Fields)

Predicted Properties
(pKa, LogP, Spectra)

Data Validation &
Comparison

Compare

Chemical Synthesis

Physical & Spectroscopic
Measurements

Experimental Data
(MP, BP, Spectra)

Compare

Click to download full resolution via product page

Caption: Conceptual diagram of theoretical vs. experimental data validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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